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This technical guide provides an in-depth exploration of the historical discovery, naming, and

scientific characterization of the rare organic mineral, Fichtelite. Tailored for researchers,

scientists, and professionals in drug development, this document details the seminal 19th-

century analytical techniques employed in its initial studies, presents its physicochemical

properties in a structured format, and illustrates the chronological workflow of its identification.

Historical Discovery and Nomenclature
Fichtelite was first described in 1841 by C. Bromeis.[1][2][3][4] The mineral was discovered

within fossilized pine wood extracted from a peat bog in the Fichtelgebirge mountains of

Bavaria, Germany.[1][2][3][4][5] In honor of its type locality, Bromeis named the mineral

"Fichtelite."[1][5][6] This organic mineral is chemically identified as a cyclic hydrocarbon,

specifically dimethyl-isopropyl-perhydrophenanthrene.[2][3][4]

Physicochemical and Crystallographic Data
Fichtelite is a colorless, white, or pale yellow mineral known for its soft texture and greasy

luster.[1][2][5] It is exceptionally soft, registering a Mohs hardness of 1, equivalent to talc.[2][3]

[4] The mineral crystallizes in the monoclinic system.[1][2][3] Comprehensive quantitative data

are summarized below.
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Property Value

Chemical Formula C₁₉H₃₄

IMA Status Grandfathered (First described prior to 1959)

Crystal System Monoclinic

Crystal Class Sphenoidal (2)

Space Group P2₁

Cell Parameters a = 10.7 Å, b = 7.45 Å, c = 10.82 Å; β = 105.85°

Unit Cell Volume 829.72 Å³ (Calculated)

Mohs Hardness 1

Specific Gravity
0.631 g/cm³ (Calculated), 1.032 g/cm³

(Measured)

Luster Greasy

Color Colorless, white, pale yellow

Transparency Transparent

Cleavage Good on {001} and {100}

Optical Properties Biaxial

Melting Point 44.2 °C – 45.0 °C

Elemental Composition Carbon (C): 86.94%, Hydrogen (H): 13.057%

Historical Experimental Protocols
The initial characterization of Fichtelite in 1841 would have relied on the established analytical

techniques of the era. While the original publication by Bromeis lacks detailed modern

experimental sections, the protocols can be reconstructed based on the common scientific

practices of the mid-19th century.

Elemental Composition Analysis (Combustion Analysis)
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The empirical formula of Fichtelite was likely determined using the combustion analysis

method, refined by Justus von Liebig in 1831.

Sample Preparation: A precisely weighed sample of pure Fichtelite was placed in a

combustion tube.

Combustion: The sample was heated in the presence of an oxidizing agent, such as

copper(II) oxide, to ensure complete combustion into carbon dioxide (CO₂) and water (H₂O).

Product Absorption: The resultant gases were passed through a series of absorption tubes.

One set of tubes contained a desiccant (e.g., calcium chloride) to absorb the water, and

another set contained a strong base (e.g., potassium hydroxide) to absorb the carbon

dioxide.

Gravimetric Measurement: The absorption tubes were weighed before and after the

experiment. The change in mass corresponded to the amounts of water and carbon dioxide

produced.

Calculation: From the masses of water and carbon dioxide, the masses of hydrogen and

carbon in the original sample were calculated. This allowed for the determination of the

empirical formula of the hydrocarbon.

Crystallographic Analysis (Goniometry)
The monoclinic crystal system of Fichtelite was determined through the measurement of its

interfacial angles using a reflecting goniometer, an instrument developed by William Hyde

Wollaston in 1809.

Crystal Mounting: A suitable Fichtelite crystal with well-formed faces was mounted on the

goniometer's axis using a wax or cement.

Alignment: The crystal was carefully oriented so that an edge between two faces was parallel

to the axis of rotation of the instrument's graduated circle.

Measurement: A distant light source was directed at the crystal. The instrument's telescope

was positioned to receive the reflection from the first crystal face. The crystal was then
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rotated until the reflection from the second face appeared in the same position in the

telescope.

Angle Determination: The angle of rotation, read from the graduated circle, corresponded to

the angle between the normals of the two crystal faces. This process was repeated for all

accessible faces to determine the crystal's symmetry and axial ratios.

Physical Property Determination
Hardness: Determined by scratch tests against a set of standard minerals according to the

Mohs scale of hardness.

Specific Gravity: Calculated by measuring the mineral's weight in air and then its weight

when submerged in water.

Optical Properties: Basic properties such as color, luster, and transparency were determined

by visual inspection.

Visualization of the Discovery and Naming Workflow
The following diagram illustrates the logical progression of the discovery and formal

classification of Fichtelite.
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Discovery & Initial Observation

Scientific Analysis (c. 1841)

Publication & Naming

Sample Collection
(Fossilized Pine Wood)

Extraction from Peat Bog
(Fichtelgebirge, Bavaria)

Isolation of Crystalline Substance

Physical Characterization
(Hardness, Color, Luster)

Chemical Analysis
(Combustion for C, H content)

Crystallographic Measurement
(Goniometry)

Data Interpretation
(Formula & Crystal System)

Description by C. Bromeis (1841)

Naming: 'Fichtelite'
(After Type Locality)

Formal Recognition
(Grandfathered Mineral)

Click to download full resolution via product page

Workflow of Fichtelite's discovery and naming.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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